Cas no 1179910-70-3 (5-(4-Methoxy-3-methylphenyl)thiazol-2-amine)

• Product Name: 5-(4-Methoxy-3-methylphenyl)thiazol-2-amine
• CAS No: 1179910-70-3
• MF: C₁₁H₁₂N₂OS
• MW: 220.29
• CID: 5075704
• Update Time: 2025-10-28

5-(4-Methoxy-3-methylphenyl)thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-Methoxy-3-methylphenyl)thiazol-2-amine

• Inchi： 1S/C11H12N2OS/c1-7-5-8(3-4-9(7)14-2)10-6-13-11(12)15-10/h3-6H,1-2H3,(H2,12,13)
• InChI Key： POZDTYHAEKCPNV-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=C(OC)C(C)=C2)=CN=C1N

Additional information on 5-(4-Methoxy-3-methylphenyl)thiazol-2-amine

Comprehensive Overview of 5-(4-Methoxy-3-methylphenyl)thiazol-2-amine (CAS No. 1179910-70-3): Properties, Applications, and Research Insights

5-(4-Methoxy-3-methylphenyl)thiazol-2-amine (CAS No. 1179910-70-3) is a specialized organic compound belonging to the thiazole family, a heterocyclic structure widely recognized for its significance in medicinal chemistry and material science. With the rising demand for novel pharmaceutical intermediates and biologically active molecules, this compound has garnered attention due to its unique structural features, including a methoxy-substituted phenyl ring and a thiazol-2-amine core. Researchers and industries are increasingly exploring its potential in drug discovery, agrochemical development, and functional materials.

The compound’s molecular formula, C₁₁H₁₂N₂OS, highlights its moderate complexity, making it a versatile building block for synthetic chemistry. Its methoxy group enhances solubility in organic solvents, while the thiazole ring contributes to its stability and reactivity. Recent studies suggest its applicability in designing kinase inhibitors and antimicrobial agents, aligning with the growing interest in targeted therapies and antibiotic alternatives. These properties position 5-(4-Methoxy-3-methylphenyl)thiazol-2-amine as a promising candidate for addressing contemporary challenges in healthcare and sustainable agriculture.

From a synthetic perspective, the compound’s preparation typically involves multi-step reactions, including cyclization and functional group modifications. Advanced techniques like HPLC purification and NMR characterization ensure high purity, critical for research-grade applications. The CAS No. 1179910-70-3 serves as a unique identifier in chemical databases, facilitating accurate literature searches and regulatory compliance. As the scientific community prioritizes green chemistry, efforts to optimize its synthesis with catalytic methods or renewable feedstocks are underway, reflecting broader trends in eco-friendly chemical production.

In the context of market trends, 5-(4-Methoxy-3-methylphenyl)thiazol-2-amine is often discussed alongside high-value fine chemicals and custom synthesis services. Its niche applications in bioconjugation and proteomics further expand its commercial relevance. Online queries frequently revolve around its supplier availability, price trends, and technical data sheets, indicating strong industrial demand. Additionally, its role in academic research is underscored by its inclusion in studies exploring structure-activity relationships (SAR) for new therapeutic agents.

Looking ahead, the compound’s potential in personalized medicine and smart materials is a focal point for innovation. With advancements in computational chemistry, researchers can now predict its interactions with biological targets more efficiently, accelerating hit-to-lead optimization. As regulatory frameworks evolve, ensuring safe handling and documentation for CAS No. 1179910-70-3 remains paramount. This aligns with global initiatives promoting transparent chemical inventories and responsible research practices.

In summary, 5-(4-Methoxy-3-methylphenyl)thiazol-2-amine exemplifies the intersection of chemical innovation and practical utility. Its multifaceted applications, coupled with rigorous scientific validation, make it a subject of enduring interest across disciplines. For researchers and industry stakeholders, staying informed about its synthetic protocols, emerging uses, and safety profiles is essential to harnessing its full potential in a competitive and dynamic landscape.